Cas no 887467-05-2 (ethyl 2-8-(4-fluorophenyl)-1,7-dimethyl-2,4-dioxo-1H,2H,3H,4H,8H-imidazo1,2-gpurin-3-ylacetate)

• Product Name: ethyl 2-8-(4-fluorophenyl)-1,7-dimethyl-2,4-dioxo-1H,2H,3H,4H,8H-imidazo1,2-gpurin-3-ylacetate
• CAS No: 887467-05-2
• MF: C₁₉H₁₈FN₅O₄
• MW: 399.375727176666
• CID: 6301225
• PubChem ID: 16614598
• Update Time: 2025-07-19

ethyl 2-8-(4-fluorophenyl)-1,7-dimethyl-2,4-dioxo-1H,2H,3H,4H,8H-imidazo1,2-gpurin-3-ylacetate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-8-(4-fluorophenyl)-1,7-dimethyl-2,4-dioxo-1H,2H,3H,4H,8H-imidazo1,2-gpurin-3-ylacetate
• ethyl 2-(8-(4-fluorophenyl)-1,7-dimethyl-2,4-dioxo-1H-imidazo[2,1-f]purin-3(2H,4H,8H)-yl)acetate
• AKOS001364963
• SR-01000021678
• UPCMLD0ENAT5805734:001
• Z237502894
• SR-01000021678-1
• 887467-05-2
• ethyl 2-[6-(4-fluorophenyl)-4,7-dimethyl-1,3-dioxopurino[7,8-a]imidazol-2-yl]acetate
• F2542-0446

• Inchi： 1S/C19H18FN5O4/c1-4-29-14(26)10-24-17(27)15-16(22(3)19(24)28)21-18-23(15)9-11(2)25(18)13-7-5-12(20)6-8-13/h5-9H,4,10H2,1-3H3
• InChI Key： JTDXDQGDUIKEQV-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)N1C(C)=CN2C1=NC1=C2C(N(CC(=O)OCC)C(N1C)=O)=O

Computed Properties

• Exact Mass: 399.13428223g/mol
• Monoisotopic Mass: 399.13428223g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 29
• Rotatable Bond Count: 5
• Complexity: 686
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 89.2Ų

Additional information on ethyl 2-8-(4-fluorophenyl)-1,7-dimethyl-2,4-dioxo-1H,2H,3H,4H,8H-imidazo1,2-gpurin-3-ylacetate

Ethyl 2-8-(4-Fluorophenyl)-1,7-Dimethyl-2,4-Dioxo-1H,2H,3H,4H,8H-Imidazo[1,2-g]purin-3-Ylacetate: A Promising Compound for Targeted Therapeutic Applications

Ethyl 2-8-(4-Fluorophenyl)-1,7-Dimethyl-2,4-Dioxo-1H,2H,3H,4H,8H-Imidazo[1,2-g]purin-3-Ylacetate (CAS No. 887467-05-2) represents a novel class of imidazo[1,2-g]purine derivatives with potential therapeutic applications in targeted drug discovery. This compound is characterized by its unique 4-fluorophenyl substituent and the dioxo functionality, which are critical for modulating its biological activity. Recent studies have highlighted its structural complexity and pharmacological relevance, positioning it as a candidate for anti-inflammatory and anti-cancer research. The ethyl group attached to the acetate moiety further enhances its solubility and bioavailability, making it a viable candidate for drug development pipelines.

Imidazo[1,2-g]purine scaffolds have gained significant attention in biomedical research due to their ability to mimic nucleotide-like structures and interact with DNA/RNA polymerases. The 4-fluorophenyl substituent in this compound introduces steric and electronic effects that may influence its binding affinity to specific enzymatic targets. For instance, a 2023 study published in *Journal of Medicinal Chemistry* demonstrated that imidazo[1,2-g]purine derivatives with fluorophenyl groups exhibited enhanced selectivity against DNA polymerase gamma, a key enzyme in mitochondrial DNA replication. This suggests that Ethyl 2-8-(4-Fluorophenyl)-1,7-Dimethyl-2,4-Dioxo-1H,2H,3H,4H,8H-Imidazo[1,2-g]purin-3-Ylacetate could be a promising lead compound for mitochondrial-targeted therapies.

The dioxo functionality in this compound is critical for its electrophilic behavior, which may contribute to its antitumor activity. A 2024 review in *Bioorganic & Medicinal Chemistry* highlighted that dioxo-1,2-g-purine derivatives can induce DNA damage by forming covalent adducts with guanine residues, thereby disrupting DNA replication and cell proliferation. This mechanism is particularly relevant in cancer cells, which often exhibit DNA repair deficiencies. The ethyl group in Ethyl 2-8-(4-Fluorophenyl)-1,7-Dimethyl-2,4-Dioxo-1H,2H,3H,4H,8H-Imidazo[1,2-g]purin-3-Ylacetate may further stabilize the dioxo ring, enhancing its reactivity toward DNA bases.

Recent advances in computational chemistry have provided insights into the binding interactions of Ethyl 2-8-(4-Fluorophenyl)-1,7-Dimethyl-2,4-Dioxo-1H,2H,3H,4H,8H-Imidazo[1,2-g]purin-3-Ylacetate with target proteins. Molecular docking studies suggest that the 4-fluorophenyl group can form hydrophobic interactions with hydrophobic pockets in DNA polymerase enzymes, while the dioxo functionality may engage in electrostatic interactions with metal cofactors. These findings align with experimental data from in vitro assays, which demonstrated that the compound exhibits IC50 values in the nanomolar range against DNA polymerase gamma. This level of potency is comparable to standard chemotherapeutic agents, such as mitomycin C, which is known for its DNA cross-linking activity.

The structural features of Ethyl 2-8-(4-Fluorophenyl)-1,7-Dimethyl-2,4-Dioxo-1H,2H,3H,4H,8H-Imidazo[1,2-g]purin-3-Ylacetate also make it a candidate for anti-inflammatory applications. A 2023 study in *Pharmacological Research* reported that imidazo[1,2-g]purine derivatives can modulate NF-κB signaling pathways, which are central to inflammatory responses. The 4-fluorophenyl substituent may enhance the selectivity of the compound toward inflammatory targets, reducing off-target effects. This is particularly important in chronic inflammatory diseases, where systemic toxicity is a major concern. The ethyl group may further improve the metabolic stability of the compound, ensuring prolonged bioavailability in vivo.

Ethyl 2-8-(4-Fluorophenyl)-1,7-Dimethyl-2,4-Dioxo-1H,2H,3H,4H,8H-Imidazo[1,2-g]purin-3-Ylacetate is also being explored for its potential in antiviral therapies. A 2024 preclinical study in *Antiviral Research* found that imidazo[1,2-g]purine derivatives can inhibit RNA-dependent RNA polymerases (RdRp), which are essential for the replication of RNA viruses such as SARS-CoV-2. The 4-fluorophenyl group may enhance the binding affinity of the compound to RdRp, while the dioxo functionality could contribute to its antiviral potency through structural mimicry of nucleotide analogs.

In conclusion, Ethyl 2-8-(4-Fluorophenyl)-1,7-Dimethyl-2,4-Dioxo-1H,2H,3H,4H,8H-Imidazo[1,2-g]purin-3-Ylacetate represents a multifaceted compound with significant potential in targeted therapeutic applications. Its structural complexity, including the 4-fluorophenyl substituent and dioxo functionality, combined with the ethyl group, makes it a valuable candidate for drug development in anti-cancer, anti-inflammatory, and antiviral contexts. Ongoing preclinical studies and computational modeling are expected to further elucidate its mechanism of action and clinical utility in the near future.